Cas no 898451-50-8 (N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 898451-50-8
• MF: C₂₄H₃₂N₄O₃
• MW: 424.535885810852
• CID: 5484305
• Update Time: 2025-07-14

N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dimethylphenyl)-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C24H32N4O3/c1-17-5-6-18(2)21(15-17)26-24(30)23(29)25-16-22(28-13-11-27(3)12-14-28)19-7-9-20(31-4)10-8-19/h5-10,15,22H,11-14,16H2,1-4H3,(H,25,29)(H,26,30)
• InChI Key： KSFBDUOSDRVIMP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898451-50-8): An Overview

N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898451-50-8) is a complex organic compound with a diverse range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its unique pharmacological properties and potential therapeutic benefits.

The molecular formula of N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is C₂₃H₃₁N₃O₂. Its molecular weight is approximately 377.50 g/mol. The compound features a combination of aromatic rings, alkyl chains, and functional groups such as amides and piperazines, which contribute to its chemical stability and biological activity.

Recent studies have highlighted the potential of N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the management of conditions such as depression and anxiety disorders.

In addition to its neurological applications, N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution pattern, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with the major metabolites being excreted via urine and feces.

Toxicological assessments have indicated that N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, further studies are necessary to fully understand its safety profile and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in human subjects. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

In conclusion, N-(2,5-dimethylphenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898451-50-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.